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Compound of Interest

Compound Name: 1-Bromo-1-propylcyclohexane

Cat. No.: B12915240

This guide provides immediate, essential safety and logistical information for handling 1-
Bromo-1-propylcyclohexane in a laboratory setting. The following procedures are based on
established safety protocols for halogenated hydrocarbons and are intended for researchers,
scientists, and drug development professionals.

Chemical Profile:
o Chemical Name: 1-Bromo-1-propylcyclohexane
e Molecular Formula: CeH17Br

e CAS Number: 63399-53-1

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for 1-Bromo-1-propylcyclohexane is not readily
available, data from structurally similar compounds, such as 1-Bromo-1-methylcyclohexane
and other halogenated hydrocarbons, indicate the following potential hazards:

e Skin Irritation: Causes skin irritation.[1]

o Eye Irritation: Causes serious eye irritation.[1]
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e Respiratory Irritation: May cause respiratory irritation.[1]

» Flammability: May be a flammable liquid and vapor.[2]

o Toxicity: May be harmful if swallowed, in contact with skin, or inhaled.[3]

To mitigate these risks, the following personal protective equipment is mandatory.
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PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Avoid latex
gloves as they offer little
chemical protection against

organic solvents.[4]

Eye and Face Protection

Safety goggles and face shield

Use chemical splash goggles.
A face shield should be worn in
conjunction with goggles,
especially when handling
larger quantities or when there

is a significant splash risk.[5]

Body Protection

Laboratory coat or chemical-

resistant apron

A standard lab coat is suitable
for minor tasks. For activities
with a higher risk of splashing,
an acid-resistant or chemical-
resistant apron should be worn

over the lab coat.[6]

Respiratory Protection

Use in a well-ventilated area or

fume hood

All handling of 1-Bromo-1-
propylcyclohexane should be
conducted in a certified
chemical fume hood to
minimize inhalation exposure.
[7] If a fume hood is not
available, a NIOSH/MSHA
approved respirator with an
appropriate cartridge for
organic vapors should be
used.[8]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

e Ensure a certified chemical fume hood is operational.

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://chemistrytalk.org/lab-safety-equipment-ppe/
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://allanchem.com/choose-ppe-chemical-work/
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_4_propan_2_yl_cyclohexane_A_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10461AK&productDescription=1-BROMOPROPANE+99%25+250ML&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12915240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Verify that an eyewash station and safety shower are accessible and unobstructed.[3]

* Remove all potential sources of ignition from the work area, such as open flames, hot plates,

and spark-producing equipment.[2]
« Have spill control materials (e.g., absorbent pads, sand) readily available.
2. Handling the Chemical:
» Don the appropriate PPE as specified in the table above.
» Ground and bond containers when transferring the chemical to prevent static discharge.[2]
e Use only non-sparking tools.[2]
» Avoid direct contact with the substance.[3]
o Keep the container tightly closed when not in use.[1]
e Wash hands thoroughly after handling.[1]
3. Storage:
e Store in a cool, dry, and well-ventilated area away from incompatible substances.[1]
o Keep containers tightly closed.[1]
» Store away from sources of ignition.[1]

Disposal Plan: Step-by-Step Protocol

1. Waste Segregation:

o Collect all waste containing 1-Bromo-1-propylcyclohexane in a dedicated, properly labeled

hazardous waste container.[7]

e Do not mix with non-halogenated organic waste or other incompatible waste streams.[7]

2. Waste Container Management:
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e Use a leak-proof container made of a material compatible with halogenated organic
compounds.[7]

o Label the container clearly with "Hazardous Waste," "Halogenated Organic Waste," and the
full chemical name "1-Bromo-1-propylcyclohexane."[7]

3. Storage of Waste:

» Store the sealed waste container in a designated satellite accumulation area.[7]
e This area should be well-ventilated and away from sources of ignition.

4. Final Disposal:

» Arrange for collection by your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor.[7]

e The primary method for the disposal of halogenated organic compounds is high-temperature
incineration by a licensed facility.[9]

Emergency Procedures
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Emergency Situation

Protocol

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water. If skin irritation occurs, seek medical

advice.[1]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice.[1]

Inhalation

Move the person to fresh air and keep them at
rest in a position comfortable for breathing. Call

a poison center or doctor if you feel unwell.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Call a physician or poison control center

immediately.[8]

Spill

Evacuate the area. Remove all sources of
ignition. Absorb the spill with inert material (e.g.,
sand, vermiculite) and place it in a suitable,

closed container for disposal.[1][3]

Diagram of Safe Handling Workflow
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Preparation
- Verify fume hood and safety showers
- Remove ignition sources
- Assemble PPE

Proceed with caution

Don Personal Protective Equipment (PPE)
- Chemical-resistant gloves
- Safety goggles and face shield
- Lab coat

Safe handling

Post-procedure Waste generation

Final step

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1-Bromo-1-propylcyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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propylcyclohexane]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-1-bromo-1-propylcyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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